Cas no 2228521-87-5 (1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228521-87-5
• MF: C₁₀H₈ClF₂NO
• MW: 231.626428604126
• CID: 6355297
• PubChem ID: 165687100
• Update Time: 2025-06-09

1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol
• EN300-1942445
• 2228521-87-5

• Inchi： 1S/C10H8ClF2NO/c11-5-1-2-6-7(9(15)10(12)13)4-14-8(6)3-5/h1-4,9-10,14-15H
• InChI Key： GBGYYKUPDSOMMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C(C(F)F)O

Computed Properties

• Exact Mass: 231.0262479g/mol
• Monoisotopic Mass: 231.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36Ų

Additional information on 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228521-87-5 and Product Name: 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol

The compound with the CAS number 2228521-87-5 and the product name 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a chloro-substituted indole moiety and a difluoroethyl group makes it a structurally intriguing molecule with potential biological activity.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological properties. The difluoroethan-1-ol moiety in this compound introduces fluorine atoms, which are known to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This structural feature has been extensively studied in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor binding.

The 6-chloro-1H-indol-3-yl part of the molecule is another critical feature that contributes to its pharmacological potential. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro substitution at the 6-position of the indole ring further enhances its reactivity and binding capabilities, making it a valuable scaffold for drug design. Researchers have leveraged these structural attributes to develop molecules with improved efficacy and selectivity.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules require meticulous attention to detail. The preparation of 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol involves multi-step synthetic pathways that often require advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods. These synthetic strategies ensure the introduction of fluorine atoms at specific positions, which is crucial for achieving the desired pharmacological outcomes.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. Researchers have employed computational modeling and high-throughput screening techniques to evaluate its interactions with various biological targets. Preliminary data suggest that this compound exhibits promising activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These findings underscore the importance of structural diversity in identifying novel therapeutic agents.

The integration of computational chemistry and experimental validation has been instrumental in understanding the pharmacological profile of 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the fluorinated and chloro-substituted indole scaffold interacts with biological macromolecules. These studies not only enhance our understanding of the compound's mechanism of action but also guide future modifications to optimize its potency and selectivity.

Moreover, the versatility of this compound as a building block for drug discovery cannot be overstated. Its unique structural features allow for facile derivatization, enabling researchers to explore a wide range of analogs with tailored properties. This flexibility is particularly valuable in addressing challenges associated with drug resistance and off-target effects. By modifying specific functional groups within the molecule, scientists can fine-tune its pharmacokinetic and pharmacodynamic profiles to meet therapeutic needs.

The growing body of evidence supporting the use of fluorinated compounds in drug development continues to drive innovation in this field. The case of 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol exemplifies how structural modifications can lead to significant improvements in drug candidates. As research progresses, it is anticipated that this compound will serve as a foundation for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 1-(6-chloro-1H-indol-3-yl)-2,2-difluoroethan-1-ol represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across various disease areas.